N-(2-methoxy-5-methylphenyl)-2-{4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C21H24N4O3S/c1-14-5-6-17(27-2)16(12-14)22-19(26)13-25-9-7-15(8-10-25)21-23-20(24-28-21)18-4-3-11-29-18/h3-6,11-12,15H,7-10,13H2,1-2H3,(H,22,26)
• InChI Key: QEPRHQVSUKNYFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CN2CCC(CC2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C21H24N4O3S
• Molecular Weight: 412.5 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-{4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide is a useful research compound. Its molecular formula is C21H24N4O3S and its molecular weight is 412.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in studies focusing on the synthesis and characterization of new chemical entities with potential biological activities. For instance, research on the synthesis of N-substituted acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores has been conducted to evaluate their antibacterial potentials (Iqbal et al., 2017). This research demonstrates the compound's relevance in exploring new therapeutic agents with antibacterial properties.

Biological Activities and Applications

• The compound and its derivatives have been evaluated for various biological activities. For example, derivatives have been studied for their enzyme inhibitory activities, including inhibiting carbonic anhydrase and cholinesterase enzymes, which are significant for exploring treatments for conditions like glaucoma and Alzheimer's disease (Virk et al., 2018).

• Another study focused on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents, showcasing the compound's potential in the development of new medications for pain and inflammation management (Abu‐Hashem et al., 2020).

Antimicrobial and Anticancer Properties

• The compound's derivatives have also been screened for their antimicrobial activity against various gram-positive and gram-negative bacteria, indicating its potential application in combating bacterial infections (Kaya et al., 2017).

• Additionally, studies have investigated the compound's derivatives for their anticancer properties, evaluating their cytotoxicity against different cancer cell lines to assess their potential as chemotherapeutic agents (Vinayak et al., 2014).